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Compound of Interest

Compound Name: Boc-homo-L-tyrosine

Cat. No.: B596220 Get Quote

For researchers and scientists engaged in drug development, the meticulous management and

disposal of chemical reagents are fundamental to maintaining a safe and compliant laboratory

environment. This guide provides crucial safety and logistical information for the proper

disposal of Boc-homo-L-tyrosine, a protected amino acid derivative. Adherence to these

procedures is vital for mitigating risks and ensuring environmentally responsible waste

management.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, it is imperative to observe the immediate safety

and handling requirements for Boc-homo-L-tyrosine. While many Boc-protected amino acids

are not classified as hazardous under GHS criteria, they should always be handled with care.

[1]

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles.

Hand Protection: Use compatible, chemical-resistant gloves. Gloves should be inspected

before use and disposed of correctly.

Body Protection: A laboratory coat is mandatory.

Engineering Controls:
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All work should be conducted in a well-ventilated area, such as a chemical fume hood, to

prevent the inhalation of any dust or vapors.

In Case of Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes.

Skin Contact: Wash the affected area thoroughly with soap and water.

Ingestion: Rinse the mouth with water. Do not induce vomiting.

Inhalation: Move the individual to an area with fresh air.

In all instances of exposure, seek medical attention if symptoms develop or persist.

Spill and Leak Contingency Plan
In the event of a spill, the following steps must be taken:

Evacuate: Clear all personnel from the immediate vicinity of the spill.

Ventilate: Ensure the area is well-ventilated to disperse any airborne contaminants.

Contain: Use an appropriate absorbent material to contain the spill.

Collect: Carefully collect the absorbed material and place it in a sealed container for

disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Step-by-Step Disposal Procedure
The proper disposal of Boc-homo-L-tyrosine should always be in accordance with institutional

and local regulations. The following is a general procedural guide:

Consult Safety Data Sheet (SDS): The first and most critical step is to obtain and review the

SDS for Boc-homo-L-tyrosine from the manufacturer. This document will contain specific
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information on hazards, handling, and disposal.

Identify Waste Stream: Determine the appropriate chemical waste stream for non-hazardous

solid or liquid chemical waste as defined by your institution's Environmental Health and

Safety (EHS) department.

Segregate Waste: Do not mix Boc-homo-L-tyrosine waste with other incompatible waste

streams.

Containerize:

Solid Waste: Place solid Boc-homo-L-tyrosine waste in a clearly labeled, sealed, and

appropriate waste container.

Liquid Waste: If dissolved in a solvent, collect the waste in a labeled, sealed, and

compatible solvent waste container. The container must be clearly labeled with the full

chemical name of all components.

Labeling: The waste container must be labeled with a hazardous waste tag that includes the

full chemical name ("Boc-homo-L-tyrosine"), the quantity, and the date of accumulation.

Storage: Store the waste container in a designated satellite accumulation area until it is

collected by the EHS department.

Documentation: Maintain a log of all chemical waste generated.

Quantitative Data Summary
While specific quantitative disposal limits for Boc-homo-L-tyrosine are not readily available

without a specific SDS, the following table summarizes its key physical properties which can

inform handling and disposal decisions.
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Property Value Unit

Boiling Point 495.3 °C at 760 mmHg

Density 1.212 g/cm³

Flash Point 253.3 °C

Vapor Pressure 1.26E-10 mmHg at 25°C

Source: iChemical

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Boc-homo-L-
tyrosine.
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Start: Boc-homo-L-tyrosine Waste Generated

Consult SDS and Institutional EHS Guidelines

Determine Correct Waste Stream
(Non-Hazardous Chemical Waste)

Segregate from Incompatible Waste

Package in Labeled, Sealed Container

Store in Designated Satellite Accumulation Area

Arrange for EHS Collection

End: Proper Disposal

Click to download full resolution via product page

Boc-homo-L-tyrosine Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b596220?utm_src=pdf-body-img
https://www.benchchem.com/product/b596220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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